Cas no 62044-21-7 (Benzonitrile, 4-(2-oxopentyl)-)

• Product Name: Benzonitrile, 4-(2-oxopentyl)-
• CAS No: 62044-21-7
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 1634656
• Update Time: 2024-09-12

Benzonitrile, 4-(2-oxopentyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(2-oxopentyl)-

• Inchi： 1S/C12H13NO/c1-2-3-12(14)8-10-4-6-11(9-13)7-5-10/h4-7H,2-3,8H2,1H3
• InChI Key： PYHUFAZIJYENOL-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(CC(=O)CCC)C=C1

Computed Properties

• Exact Mass: 187.09979

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Melting Point: 163-165 °C(Solv: methanol (67-56-1); water (7732-18-5))
• Boiling Point: 317.1±25.0 °C(Predicted)
• PSA: 40.86